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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Gal-G2-CNP (2-Chloro-4-nitrophenyl 4-O-β-D-galactopyranosylmaltoside) is a chromogenic

substrate specifically designed for the quantitative determination of α-amylase activity. Its utility

in clinical diagnostics and research is predicated on its specific hydrolysis by α-amylase, which

liberates a colored compound that can be measured spectrophotometrically. This guide

provides an in-depth overview of the physical and chemical properties of Gal-G2-CNP, along

with a detailed experimental protocol for its use in α-amylase assays.

Physical and Chemical Properties
The physicochemical properties of Gal-G2-CNP are summarized in the table below. This data

is essential for its proper handling, storage, and use in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12400442?utm_src=pdf-interest
https://www.benchchem.com/product/b12400442?utm_src=pdf-body
https://www.benchchem.com/product/b12400442?utm_src=pdf-body
https://www.benchchem.com/product/b12400442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

(2S,3R,4S,5R,6R)-2-

[(2R,3S,4R,5R,6R)-6-

[(2R,3S,4R,5R,6R)-6-(2-

chloro-4-nitrophenoxy)-4,5-

dihydroxy-2-

(hydroxymethyl)oxan-3-yl]oxy-

4,5-dihydroxy-2-

(hydroxymethyl)oxan-3-yl]oxy-

6-(hydroxymethyl)oxane-3,4,5-

triol

Molecular Formula C24H34ClNO18 [1]

Molecular Weight 659.98 g/mol [1][2]

CAS Number 157381-11-8

Appearance
Slightly yellowish amorphous

powder

Solubility Clear solution in water

Purity (HPLC) > 90%

Storage and Stability

Stable at -20°C. In powder

form, stable for 3 years at

-20°C and 2 years at 4°C. In

solvent, stable for 6 months at

-80°C and 1 month at -20°C.

Predicted LogP -4.1

Predicted Density 1.79 ± 0.1 g/cm³

Predicted Boiling Point 976.0 ± 65.0 °C

Hydrogen Bond Donor Count 10

Hydrogen Bond Acceptor

Count
18
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Principle of Amylase Activity Assay
The assay is based on the enzymatic hydrolysis of Gal-G2-CNP by α-amylase. This reaction

releases 2-chloro-4-nitrophenol (CNP), a chromophore that can be quantified by measuring the

increase in absorbance at 405 nm. The rate of CNP formation is directly proportional to the α-

amylase activity in the sample.

Reaction Scheme:
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Caption: Enzymatic hydrolysis of Gal-G2-CNP by α-amylase.

Experimental Protocol: α-Amylase Assay
This section provides a detailed methodology for the determination of α-amylase activity in

serum or plasma using Gal-G2-CNP.

Materials and Reagents
Substrate Reagent (R1):

MES Buffer (pH 6.0): 50.0 mmol/L

Calcium chloride: 10 mmol/L
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Sodium chloride: 600 mmol/L

Preservative

Enzyme Substrate (R2):

Gal-G2-CNP: 3.8 mmol/L

Stabilizer, preservative, detergent

Working Reagent: Mix equal volumes of R1 and R2. The working reagent is stable for 2

weeks at 2-8°C.

Specimen: Non-hemolyzed serum or heparinized plasma. Avoid anticoagulants such as

citrate and EDTA as they bind calcium, which is essential for amylase activity.

Spectrophotometer capable of reading at 405 nm.

Incubator or water bath at 37°C.

Micropipettes and tips.

Test tubes or cuvettes.

Assay Procedure
The following diagram illustrates the general workflow of the α-amylase assay.
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Caption: General workflow for the α-amylase colorimetric assay.
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Step-by-Step Protocol
Reagent Preparation: Prepare the working reagent by mixing one volume of R1 with one

volume of R2.

Incubation: Pre-incubate the working reagent at 37°C before use.

Reaction Initiation:

Pipette 1000 µL of the pre-warmed working reagent into a cuvette.

Add 20 µL of the sample (serum or plasma) to the cuvette.

Mix immediately and start a timer.

Measurement:

Incubate the reaction mixture at 37°C for 2 minutes.

Measure the change in absorbance per minute (ΔA/min) at 405 nm for 3 minutes.

Readings can be taken at 30-second intervals.

Calculation: The α-amylase activity is calculated based on the rate of change in absorbance.

The specific calculation factor will depend on the assay conditions and instrument.

Quality Control and Precautions
Do not use the working reagent if its absorbance at 405 nm against water is greater than

0.600.

Avoid contamination of reagents and samples with saliva, as it contains high levels of α-

amylase.

Samples with very high amylase activity should be diluted with a 0.9% sodium chloride

solution and the assay repeated. The final result should be multiplied by the dilution factor.

Conclusion
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Gal-G2-CNP is a reliable and sensitive chromogenic substrate for the determination of α-

amylase activity. Its well-defined physical and chemical properties, coupled with a

straightforward experimental protocol, make it a valuable tool for both clinical diagnostics and

research applications. Adherence to the detailed methodology and quality control measures will

ensure accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. anamollabs.com [anamollabs.com]

2. medichem-me.com [medichem-me.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Application of Gal-G2-CNP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400442#physical-and-chemical-properties-of-gal-
g2-cnp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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